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Compound of Interest

Compound Name: 6-Chloro-5-fluoronicotinaldehyde

Cat. No.: B113336

Essential Safety and Handling Guide for 6-
Chloro-5-fluoronicotinaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 6-
Chloro-5-fluoronicotinaldehyde (CAS RN: 950691-52-8). Adherence to these procedures is
essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Chemical Properties

6-Chloro-5-fluoronicotinaldehyde is a halogenated aromatic aldehyde. While specific
toxicological data is limited, its GHS classification as Acute Toxicity Category 4 (Oral) indicates
that it is harmful if swallowed. It is also classified as a skin and eye irritant. All handling
procedures should be conducted with the assumption that this compound is hazardous.

Chemical and Physical Properties
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Property Value

Molecular Formula CeHsCIFNO

Molecular Weight 159.54 g/mol

Appearance Solid

GHS Hazard Classification Acute Toxicity 4 (Oral), Skin Irritant, Eye Irritant

Toxicological Data

Metric Value Classification

LD50 (Oral) 300 - 2000 mg/kg (estimated) GHS Category 4[1][2]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 6-Chloro-5-
fluoronicotinaldehyde. The following table outlines the required PPE.

. Recommended
Body Part Required PPE .
Material/Standard
Hands Chemical-resistant gloves Nitrile or Neoprene[3][4][5]
Safety goggles with side )
Eyes ) ANSI Z87.1 compliant
shields
Standard polyester/cotton
Body Laboratory coat
blend
Use a NIOSH-approved
) Not generally required if respirator if aerosolization is
Respiratory ] ] ] ) )
handled in a fume hood possible or if working outside a

fume hood.

Operational Plan: Step-by-Step Handling Procedure
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All operations involving 6-Chloro-5-fluoronicotinaldehyde must be performed in a certified
chemical fume hood to minimize inhalation exposure.

Experimental Workflow

Transfer solid chemical

( )

After experiment completion

)

Collect rinsate

Segregate and label waste

Click to download full resolution via product page

Figure 1. Workflow for handling 6-Chloro-5-fluoronicotinaldehyde.

Protocol:

e Preparation:

o Ensure a certified chemical fume hood is available and functioning correctly.
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o Gather all necessary equipment, including glassware, spatulas, and weighing paper, and
place them inside the fume hood.

o Don all required personal protective equipment as outlined in the table above.
e Handling:

o Perform all weighing and transferring of the solid 6-Chloro-5-fluoronicotinaldehyde

within the fume hood.

o Avoid creating dust. If the solid is a fine powder, handle it with extra care to prevent

aerosolization.
o Keep the container of the chemical closed when not in use.
e Decontamination:

o After the experimental procedure is complete, decontaminate all glassware and equipment

that came into contact with the chemical.
o Rinse all surfaces with a suitable solvent (e.g., acetone or ethanol) three times.
o Collect the solvent rinsate in a designated halogenated waste container.[6]

Disposal Plan

Proper segregation and disposal of chemical waste are crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Management Protocol:
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Waste Type Container

Disposal Procedure

) Labeled, sealed container for
Solid Waste )
halogenated solid waste

Dispose of through your
institution's hazardous waste

program.

o ) Labeled, sealed container for
Liquid Waste (Rinsate) o
halogenated liquid waste

Dispose of through your
institution's hazardous waste

program.[6]

) Labeled, sealed bag for solid
Contaminated PPE )
chemical waste

Dispose of as hazardous

waste.

Emergency Procedures

In the event of an emergency, follow these procedures and report the incident to your

supervisor and institutional environmental health and safety (EHS) office.
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Emergency Situation Immediate Action

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes.
Skin Contact . . .
Remove contaminated clothing. Seek medical

attention.

Immediately flush eyes with water for at least 15
Eye Contact minutes, holding the eyelids open. Seek

immediate medical attention.

Move the affected person to fresh air. If
Inhalation breathing is difficult, administer oxygen. Seek

medical attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion _ , _ ,
water. Seek immediate medical attention.
For a small spill, absorb the material with an
inert absorbent (e.g., vermiculite, sand) and
Spill place it in a sealed container for disposal. For a

large spill, evacuate the area and contact your
institution's EHS office.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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